(pentyloxy)benzene
Cat. No. B1679550
M. Wt: 164.24 g/mol
InChI Key: HPUOAJPGWQQRNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04428889
Procedure details
Phenol (0.5 mole) was added to a solution of sodium ethoxide in ethanol (2 N; 250 ml) and 1-bromopentane (0.5 mole) was added dropwise while stirring. The mixture was heated under reflux for three hours and most of the solvent was then distilled off. Water was added to the residue and the organic layer was separated, washed twice with 10% aqueous NaOH, water, dilute H2SO4 and water, and was then dried over MgSO4. It was distilled in vacuo to give the title compound, b.p. 97°-101° C. at 14 mm Hg pressure. The identity and purity was confirmed by thin layer chromatography (TLC) and NMR and IR spectroscopy.
Identifiers
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REACTION_CXSMILES
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[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[O-]CC.[Na+].Br[CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]>C(O)C>[CH2:13]([O:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[CH2:14][CH2:15][CH2:16][CH3:17] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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0.5 mol
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Type
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reactant
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Smiles
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BrCCCCC
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for three hours and most of the solvent
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Duration
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3 h
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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was then distilled off
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ADDITION
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Type
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ADDITION
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Details
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Water was added to the residue
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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WASH
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Type
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WASH
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Details
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washed twice with 10% aqueous NaOH, water, dilute H2SO4 and water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was then dried over MgSO4
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DISTILLATION
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Type
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DISTILLATION
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Details
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It was distilled in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCC)OC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
